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Compound of Interest

Compound Name: Antifungal agent 36

Cat. No.: B7805992 Get Quote

Essential Safety and Handling Guide for
Antifungal Agent 36
This guide provides comprehensive safety and logistical information for the handling of

Antifungal agent 36 (CAS No. 34967-98-1). The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals by outlining essential

personal protective equipment, operational plans, and disposal protocols.

Personal Protective Equipment (PPE)
To minimize exposure and ensure safety when handling Antifungal agent 36, the following

personal protective equipment is mandatory. This is based on general safety protocols for

handling potent chemical compounds.

Core PPE Requirements:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[1] Always

inspect gloves for tears or punctures before use.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against splashes and airborne particles.

Lab Coat: A clean, buttoned lab coat or a disposable gown should be worn to protect street

clothing and skin from contamination.
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Respiratory Protection: For handling the powdered form or when generating aerosols, a fit-

tested N95 or higher-rated respirator is necessary to prevent inhalation.[1]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for the safe handling of Antifungal agent
36. The process should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

Preparation and Weighing:

Designated Area: All handling of Antifungal agent 36 should occur in a designated area

within a laboratory.

Fume Hood: Weighing and preparing solutions should be performed inside a chemical fume

hood to minimize inhalation exposure.

Spill Kit: Ensure a chemical spill kit is readily accessible before beginning work.

Decontamination: The work surface should be decontaminated before and after handling the

compound.

Dissolving the Compound:

Solvent Selection: Choose an appropriate solvent as per the experimental protocol. For in-

vitro experiments, DMSO is often used.

Direct Addition: Add the solvent directly to the vial containing the powdered Antifungal
agent 36 to avoid transferring the powder.

Mixing: If necessary, use vortexing or ultrasonication to aid dissolution. Gentle heating (not

exceeding 45°C) can be used if the compound is difficult to dissolve, but care should be

taken to prevent degradation.

Experimental Use:

Closed Systems: Whenever possible, use closed systems to minimize the generation of

aerosols.
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Labeling: All containers with Antifungal agent 36 must be clearly labeled with the compound

name, concentration, and hazard symbols.

Transport: When moving solutions, use secondary containment to prevent spills.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and seek medical attention if irritation occurs.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[1] Seek immediate medical

attention.

Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen.[1] Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Spill: Evacuate the area. For a small spill, use an appropriate absorbent material and

decontaminate the area. For a large spill, contact the institution's environmental health and

safety department.

Disposal Plan
All waste contaminated with Antifungal agent 36 must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions and the first rinse of emptied containers should be collected

in a clearly labeled, sealed hazardous waste container. Do not dispose of down the drain.
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Container Disposal: Empty containers must be triple-rinsed with an appropriate solvent. The

rinsate must be collected as hazardous waste. After rinsing, the container labels should be

defaced before disposal.

Quantitative Data
The following table summarizes the available quantitative data for Antifungal agent 36. Note

that specific toxicological and physical properties are not readily available, which necessitates

handling the compound with a high degree of caution.

Property Value

CAS Number 34967-98-1[2]

Physical State Solid

Storage Temperature (Powder) -20°C for 3 years[3]

Storage Temperature (in Solvent) -80°C for 1 year[3]

Acute Toxicity (LD50) No data available

Permissible Exposure Limit (PEL) No data available

Melting Point No data available

Boiling Point No data available
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Caption: Workflow for the safe handling of Antifungal agent 36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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